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Compound of Interest

Compound Name: Aspergillus niger-IN-1

Cat. No.: B7731207 Get Quote

A Note on Strain Specificity: Initial searches for the specific strain "Aspergillus niger-IN-1" did

not yield any specific data or protocols. The following application notes and protocols are

therefore based on established methods for assessing the cytotoxicity of various Aspergillus

niger strains and their secondary metabolites as documented in the scientific literature.

Researchers are advised to adapt these general protocols to their specific experimental needs.

Aspergillus niger, a ubiquitous filamentous fungus, is a significant microorganism in

biotechnology for producing enzymes and organic acids.[1][2] However, it also produces a

diverse array of secondary metabolites with a broad spectrum of biological activities, including

cytotoxic effects.[1][2][3] Assessing the cytotoxicity of Aspergillus niger extracts and its isolated

compounds is crucial for drug discovery, particularly in cancer research, and for toxicological

evaluation.[4][5]

Data Presentation: Cytotoxicity of Aspergillus niger
Metabolites
The cytotoxic activity of extracts and compounds derived from various Aspergillus niger strains

has been evaluated against several human cancer cell lines. The half-maximal inhibitory

concentration (IC50) is a common measure of cytotoxicity. A summary of reported IC50 values

is presented below.
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Aspergillus niger
Strain/Extract/Com
pound

Cell Line IC50 Value Reference

A. niger MF6 Extract
HepG-2 (Liver

Cancer)
177.25 ± 5.42 µg/ml [6]

A. niger MF6 Extract
MCF-7 (Breast

Cancer)
256.97 ± 7.45 µg/ml [6]

A. niger Extract HepG2 (Liver Cancer) 5.22 µg/ml [4]

A. niger Extract
Caco-2 (Colon

Cancer)
26.78 µg/ml [4]

A. niger Extract A549 (Lung Cancer) 34.18 µg/ml [4]

A. niger Extract
MCF-7 (Breast

Cancer)
55.91 µg/ml [4]

A. niger Extract
WI-38 (Normal Lung

Fibroblasts)
1454.7 µg/ml [4]

A. niger Extract
HFB-4 (Normal Breast

Cells)
668.3 µg/ml [4]

A. niger OR730979

Extract

MCF-7 (Breast

Cancer)
8 µg/µl [3]

TMC-256C1 (from A.

niger IMBC-NMTP01)

HepG2, KB, HL-60,

MCF-7, SK-Mel2,

LNCaP

8.4 - 84.5 µM [5]

Nigerasperone C

(from A. niger IMBC-

NMTP01)

HepG2, KB, HL-60,

MCF-7, SK-Mel2,

LNCaP

8.4 - 84.5 µM [5]

Asperpyrone A (from

A. niger IMBC-

NMTP01)

HepG2, KB, HL-60,

MCF-7, SK-Mel2,

LNCaP

8.4 - 84.5 µM [5]

5-(hydroxymethyl)-2-

furancarboxylic acid

HepG2, KB, HL-60,

MCF-7, SK-Mel2,

8.4 - 84.5 µM [5]
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(from A. niger IMBC-

NMTP01)

LNCaP

Experimental Protocols
A common method for assessing the cytotoxicity of fungal extracts is the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[7][8] This colorimetric assay

measures the metabolic activity of cells and is based on the ability of mitochondrial

dehydrogenases in viable cells to reduce the yellow MTT salt to purple formazan crystals.[9]

[10]

Protocol: MTT Cytotoxicity Assay for Aspergillus niger
Extracts
1. Preparation of Aspergillus niger Extract:

Fungal Culture: Inoculate Aspergillus niger into a suitable liquid medium (e.g., Potato

Dextrose Broth) and incubate for a designated period (e.g., 7-28 days) to allow for the

production of secondary metabolites.[11]

Extraction: Separate the fungal biomass from the culture broth by filtration. The secondary

metabolites can be extracted from either the culture filtrate or the mycelium. Ethyl acetate is

a commonly used solvent for extraction.[6]

Solvent Evaporation: Evaporate the solvent from the extract under reduced pressure to

obtain a crude extract.

Stock Solution Preparation: Dissolve the crude extract in a suitable solvent, such as dimethyl

sulfoxide (DMSO), to create a high-concentration stock solution. Further dilutions are made

in cell culture medium.

2. Cell Culture:

Maintain the selected cancer cell lines (e.g., HepG2, MCF-7) in an appropriate culture

medium supplemented with fetal bovine serum (FBS) and antibiotics in a humidified

incubator at 37°C with 5% CO2.
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3. MTT Assay Procedure:

Cell Seeding: Seed the cells into a 96-well plate at a predetermined density (e.g., 1,000 to

100,000 cells per well) and incubate for 24 hours to allow for cell attachment.

Treatment: After 24 hours, remove the medium and add fresh medium containing various

concentrations of the Aspergillus niger extract. Include a vehicle control (medium with the

same concentration of DMSO used for the extract) and a negative control (medium only).

Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).[10]

Addition of MTT Reagent: After the incubation period, add MTT solution (typically 5 mg/mL in

PBS) to each well and incubate for 2 to 4 hours at 37°C, or until a purple precipitate is

visible.[9]

Solubilization of Formazan: Add a solubilization solution (e.g., 100 µL of DMSO or a solution

of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[12]

Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure

complete dissolution of the formazan.[12] Read the absorbance at a wavelength of 570-590

nm using a microplate reader.[9] A reference wavelength of around 630 nm can be used to

subtract background absorbance.[9]

Data Analysis: Calculate the percentage of cell viability for each treatment concentration

relative to the control cells. The IC50 value, which is the concentration of the extract that

inhibits 50% of cell growth, can be determined by plotting a dose-response curve.
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General Workflow for Aspergillus niger Cytotoxicity Assay
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Caption: General workflow for preparing A. niger extracts and assessing cytotoxicity.
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Principle of the MTT Assay
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Caption: Logical diagram illustrating the principle of the MTT cytotoxicity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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